Cas no 2763780-45-4 (1-(Benzyloxy)-4-bromo-2-(methylsulfanyl)benzene)

• Product Name: 1-(Benzyloxy)-4-bromo-2-(methylsulfanyl)benzene
• CAS No: 2763780-45-4
• MF: C₁₄H₁₃BrOS
• MW: 309.221421957016
• CID: 5465212
• Update Time: 2025-05-21

1-(Benzyloxy)-4-bromo-2-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)-4-bromo-2-(methylsulfanyl)benzene
• Z5517707043
• (2-(Benzyloxy)-5-bromophenyl)(methyl)sulfane
• 1-(Benzyloxy)-4-bromo-2-(methylsulfanyl)benzene

• Inchi： 1S/C14H13BrOS/c1-17-14-9-12(15)7-8-13(14)16-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： CYBBOGBTGZDEOR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)SC)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 307.98705 g/mol
• Monoisotopic Mass: 307.98705 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 309.22
• XLogP3: 4.6
• Topological Polar Surface Area: 34.5

Additional information on 1-(Benzyloxy)-4-bromo-2-(methylsulfanyl)benzene

Research Briefing on 1-(Benzyloxy)-4-bromo-2-(methylsulfanyl)benzene (CAS: 2763780-45-4): Recent Advances and Applications

1-(Benzyloxy)-4-bromo-2-(methylsulfanyl)benzene (CAS: 2763780-45-4) is a specialized aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzyloxy and methylsulfanyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This briefing synthesizes the latest findings related to this compound, highlighting its synthetic utility, mechanistic insights, and therapeutic relevance.

Recent literature underscores the role of 1-(Benzyloxy)-4-bromo-2-(methylsulfanyl)benzene as a key precursor in the synthesis of heterocyclic scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in constructing indole-based inhibitors targeting cyclin-dependent kinases (CDKs). The bromo and methylsulfanyl moieties were critical for Suzuki-Miyaura cross-coupling reactions, enabling efficient diversification of the core structure. Computational docking studies further revealed that derivatives of this compound exhibit high binding affinity to CDK2/4/6, suggesting promise in oncology therapeutics.

In addition to its role in kinase inhibitor development, this compound has been investigated for antimicrobial properties. A 2024 European Journal of Medicinal Chemistry report highlighted its incorporation into thioether-linked hybrids, which displayed potent activity against methicillin-resistant Staphylococcus aureus (MRSA). The methylsulfanyl group was found to enhance membrane permeability, while the benzyloxy moiety contributed to target specificity. These findings align with broader efforts to address antibiotic resistance through novel chemotypes.

Mechanistic studies have also elucidated the compound's reactivity in palladium-catalyzed transformations. Research from Organic Letters (2023) detailed its utility in C-S bond activation, enabling the synthesis of sulfone-containing analogs with improved pharmacokinetic profiles. The CAS registry number (2763780-45-4) has facilitated precise tracking of these derivatives in chemical databases, underscoring its importance in structure-activity relationship (SAR) studies.

Future directions for research on 1-(Benzyloxy)-4-bromo-2-(methylsulfanyl)benzene include optimizing its metabolic stability and exploring its applicability in PROTAC (proteolysis-targeting chimera) design. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical candidates. This compound exemplifies how strategic functionalization of aromatic systems can unlock new opportunities in drug discovery.